Cas no 139165-50-7 (2H-1,4-Benzoxazine, 4-acetyl-7,8-difluoro-3,4-dihydro-3-methyl-, (S)-)

• Product Name: 2H-1,4-Benzoxazine, 4-acetyl-7,8-difluoro-3,4-dihydro-3-methyl-, (S)-
• CAS No: 139165-50-7
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 1272862
• Update Time: 2024-08-04

2H-1,4-Benzoxazine, 4-acetyl-7,8-difluoro-3,4-dihydro-3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 4-acetyl-7,8-difluoro-3,4-dihydro-3-methyl-, (S)-
• 2H-1,4-Benzoxazine, 4-acetyl-7,8-difluoro-3,4-dihydro-3-methyl-, (S)- (9CI)

• Inchi： 1S/C11H11F2NO2/c1-6-5-16-11-9(14(6)7(2)15)4-3-8(12)10(11)13/h3-4,6H,5H2,1-2H3/t6-/m0/s1
• InChI Key： NPVIOUNPNULYLY-LURJTMIESA-N
• SMILES： O1C2=C(F)C(F)=CC=C2N(C(C)=O)[C@@H](C)C1

Computed Properties

• Exact Mass: 227.07583

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 401.1±45.0 °C(Predicted)
• PSA: 29.54
• pka: 0.46±0.40(Predicted)